3-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide

• IUPAC Name: 3-chloroimidazo[1,2-a]pyridine-2-carbohydrazide
• InChI: InChI=1S/C8H7ClN4O/c9-7-6(8(14)12-10)11-5-3-1-2-4-13(5)7/h1-4H,10H2,(H,12,14)
• InChI Key: HZGMOGDKMHZGBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)Cl)C(=O)NN
• Molecular Formula: C8H7ClN4O
• Molecular Weight: 210.62 g/mol

Description

3-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide (3-CIPCH) is an organic compound with a wide range of applications in the scientific and medical research fields. It is a derivative of the imidazole family of heterocyclic compounds and is known for its high reactivity and versatility. 3-CIPCH is a colorless, odorless, and water-soluble compound that is typically used as a reagent in organic synthesis. It is also used as a catalyst in various biochemical and physiological processes.

Scientific Research Applications

Optical Properties and Synthesis Methods

• A study by Yan-qing Ge et al. (2011) focused on synthesizing novel 1,3,4-oxadiazole derivatives using 3-butyl-1-chloroimidazo[1,5-a]pyridine-7-carbohydrazide. These compounds demonstrated significant absorption and emission maxima, indicating potential applications in the field of optical materials and fluorescence studies (Yan-qing Ge et al., 2011).

Coordination Polymers and Structural Studies

• Research by Meng-Ru Yin et al. (2021) utilized a similar compound, 6-(4-carboxyphenyl)-3-(2-chloroimidazo[1,2-a]pyridin-3-yl)picolinic acid, to construct various dimensional complexes and coordination polymers. This study highlights the structural versatility and potential in material science (Meng-Ru Yin et al., 2021).

Applications in Herbicide Synthesis

• Shi Gui-zhe (2015) described the use of a similar compound, 2-chloroimidazo[1,2-a]pyridine-3-sulfonamide, in the synthesis of sulfonylurea herbicides like imazosulfuron. This demonstrates its role in agricultural chemistry (Shi Gui-zhe, 2015).

Phosphorescent Materials Development

• A study by Bin Li et al. (2019) explored the synthesis of novel positional isomers, including compounds similar to 3-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide, for developing phosphorescent materials. These materials showed potential for dynamic functional applications with external stimuli (Bin Li et al., 2019).

Synthesis of Functionalized Hydropyridones

• Research by Masoud Mohammadi Vala et al. (2020) involved the synthesis of functionalized hydropyridones from similar carbohydrazides, highlighting their potential in the preparation of bioactive compounds (Masoud Mohammadi Vala et al., 2020).

Fluorescent Molecular Rotor Studies

• S. D. Jadhav and N. Sekar (2017) conducted studies on the synthesis of fluorescent molecular rotors using 2-chloroimidazo[1,2-a]pyridine-3-carbaldehyde, showcasing its application in sensing properties (S. D. Jadhav & N. Sekar, 2017).

Safety and Hazards

The compound is harmful if swallowed and may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust and contact with skin and eyes.